N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F4N2OS/c20-15-3-1-2-13(10-15)18-25-16(11-27-18)8-9-24-17(26)12-4-6-14(7-5-12)19(21,22)23/h1-7,10-11H,8-9H2,(H,24,26)
• InChI Key: OSXLZOBHYACDLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=CS2)CCNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H14F4N2OS
• Molecular Weight: 394.4 g/mol

Description

N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known to have a unique structure and properties that make it useful in several research areas, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Pharmacokinetics and Metabolism

One study focused on the disposition and metabolism of a compound related to N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)benzamide, emphasizing its pharmacokinetics and metabolic pathways. This research highlighted the importance of understanding how such compounds are processed in the body, which is crucial for developing safe and effective therapeutic agents (Renzulli et al., 2011).

Receptor Binding and Efficacy

Another area of research involved studying the binding characteristics and efficacy of compounds targeting specific receptors. For instance, studies on metabotropic glutamate subtype 5 receptors (mGluR5) used radioligands to quantify receptor density and investigate the potential therapeutic effects of receptor modulation. This research provides insights into the mechanisms of action of potential drugs and their effects on the brain (Brown et al., 2008).

Safety and Dosimetry

Research on the safety and dosimetry of radiotracers, such as 11C-CS1P1, targeting sphingosine-1-phosphate receptor (S1PR) 1, is also relevant. Such studies are vital for assessing the safety profile of new compounds, especially those used in diagnostic imaging or as part of targeted therapies. These investigations help ensure that therapeutic agents are not only effective but also safe for clinical use (Brier et al., 2022).

Novel Diagnostic Approaches

Finally, the development of novel diagnostic approaches using specific compounds as PET ligands for imaging metabotropic glutamate subtype 5 receptors in humans represents a significant application. This research is crucial for advancing diagnostic capabilities, particularly in neurodegenerative diseases, and could lead to better disease management and treatment strategies (Kimura et al., 2010).